Cas no 99178-29-7 ([2-(piperidin-1-yl)ethyl](propan-2-yl)amine)

• Product Name: [2-(piperidin-1-yl)ethyl](propan-2-yl)amine
• CAS No: 99178-29-7
• MF: C₁₀H₂₂N₂
• MW: 170.30
• CID: 5114023
• PubChem ID: 20336832
• Update Time: 2026-03-03

[2-(piperidin-1-yl)ethyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanamine, N-(1-methylethyl)-
• [2-(piperidin-1-yl)ethyl](propan-2-yl)amine

• Inchi： 1S/C10H22N2/c1-10(2)11-6-9-12-7-4-3-5-8-12/h10-11H,3-9H2,1-2H3
• InChI Key： ZMTRRVFYZHWSJY-UHFFFAOYSA-N
• SMILES： N1(CCNC(C)C)CCCCC1

Additional information on [2-(piperidin-1-yl)ethyl](propan-2-yl)amine

Professional Introduction to [2-(piperidin-1-yl)ethyl](propan-2-yl)amine and CAS No. 99178-29-7

[2-(piperidin-1-yl)ethyl](propan-2-yl)amine, identified by the chemical abstracts service number CAS No. 99178-29-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amine derivative features a unique structural framework that combines a piperidine moiety with an aliphatic amine group, making it a promising candidate for various biochemical applications.

The structural composition of [2-(piperidin-1-yl)ethyl](propan-2-yl)amine is characterized by its dual functionality, which arises from the presence of both the piperidine ring and the propylamine side chain. The piperidine ring, a six-membered heterocyclic compound containing nitrogen, is known for its ability to enhance solubility and bioavailability in drug molecules. This feature is particularly valuable in the development of therapeutic agents that require efficient absorption and distribution within biological systems.

The propylamine side chain contributes to the compound's overall hydrophobicity, which can be advantageous in certain pharmacological contexts. The balance between hydrophilic and hydrophobic properties is a critical factor in drug design, as it influences how a molecule interacts with biological targets and cellular membranes. In recent years, there has been growing interest in amine derivatives for their potential applications in modulating neural pathways and treating neurological disorders.

Recent advancements in medicinal chemistry have highlighted the importance of [2-(piperidin-1-yl)ethyl](propan-2-yl)amine in the development of novel therapeutic agents. Studies have demonstrated its efficacy in preclinical models as a potential scaffold for drugs targeting central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier has been particularly noted, making it a valuable candidate for treatments that require direct action within neural tissues.

One of the most compelling aspects of [2-(piperidin-1-yl)ethyl](propan-2-yl)amine is its versatility in chemical modification. Researchers have explored various derivatives of this compound to optimize its pharmacological properties. For instance, modifications to the piperidine ring or the propylamine side chain have led to compounds with enhanced binding affinity and reduced toxicity. These modifications are often guided by computational modeling and high-throughput screening techniques, which allow for rapid identification of promising candidates.

The compound's potential extends beyond CNS applications. Emerging research suggests that [2-(piperidin-1-yl)ethyl](propan-2-yl)amine may have utility in treating inflammatory diseases and metabolic disorders. Its structural features enable interactions with multiple biological targets, including enzymes and receptors involved in inflammatory pathways. This broad spectrum of activity makes it an attractive candidate for multifaceted therapeutic strategies.

In conclusion, [2-(piperidin-1-yl)ethyl](propan-2-yl)amine (CAS No. 99178-29-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and potential applications in treating neurological and inflammatory diseases position it as a cornerstone compound in modern drug development. As research continues to uncover new therapeutic possibilities, this compound is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.